Cas no 1000313-01-8 (1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidine-2-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidine-2-carboxylic acid
• CAS No: 1000313-01-8
• MF: C₁₀H₁₅F₂NO₄
• MW: 251.227210283279
• MDL: MFCD22121409
• CID: 2138734
• PubChem ID: 23512514
• Update Time: 2024-11-04

1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxycarbonyl)-4,4-difluoropyrrolidine-2-carboxylic acid
• 4,4-difluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• 4,4-Difluoro-1-Boc-2-pyrrolidinecarboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 4,4-difluoro-, 1-(1,1-dimethylethyl) ester
• 1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidine-2-carboxylic acid
• 1-(tert-butoxycarbonyl)-4,4-difluoropyrrolidine-2-caboxylic acid
• AS-42537
• C10H15F2NO4
• F1907-0012
• 1-(tert-butoxycarbonyl)-4,4-difluoropyrrolidine-2carboxylic acid
• 1000313-01-8
• EN300-137237
• PB21203
• 1369594-34-2
• SY018341
• 1-(tert-butoxycarbonyl)-4,4-difluoropyrrolidine-2-carboxylicacid
• MFCD22121409
• DB-115685
• MFCD03094917
• DB-311242
• SB20856
• 4,4-difluoro-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• (2R)-1-tert-Butoxycarbonyl-4,4-difluoro-pyrrolidine-2-carboxylic acid
• SCHEMBL193268
• 1-(t-Butoxycarbonyl)-4,4-difluoropyrrolidine-2-carboxylic acid
• SY098415
• 1-(tert-Butoxycarbonyl)-4,4-difluoroproline
• MFCD08272893
• AKOS023091055
• (2S)-1-tert-butoxycarbonyl-4,4-difluoro-pyrrolidine-2-carboxylic acid

• MDL： MFCD22121409
• Inchi： 1S/C10H15F2NO4/c1-9(2,3)17-8(16)13-5-10(11,12)4-6(13)7(14)15/h6H,4-5H2,1-3H3,(H,14,15)
• InChI Key： WTMZYKCXBXPVPT-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)C(C(=O)O)C1)F

Computed Properties

• Exact Mass: 251.09691428g/mol
• Monoisotopic Mass: 251.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 340.4±42.0 °C at 760 mmHg
• Flash Point: 159.7±27.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)